Cas no 1108603-35-5 (2-[(4R)-4,5-Dihydro-4-(phenylmethyl)-2-oxazolyl]pyridine)

• Product Name: 2-[(4R)-4,5-Dihydro-4-(phenylmethyl)-2-oxazolyl]pyridine
• CAS No: 1108603-35-5
• MF: C₁₅H₁₄N₂O
• MW: 238.284463405609
• CID: 3036392
• Update Time: 2025-05-27

2-[(4R)-4,5-Dihydro-4-(phenylmethyl)-2-oxazolyl]pyridine Chemical and Physical Properties

Names and Identifiers

• 2-[(4R)-4,5-Dihydro-4-(phenylmethyl)-2-oxazolyl]pyridine
• (4R)-4-Benzyl-2-pyridin-2-yl-4,5-dihydro-1,3-oxazole
• 2-[(4R)-4,5-dihydro-4-(phenylMethyl)-2-oxazolyl]- Pyridine
• (4R)-2-(2-Pyridyl)-4-benzyl-2-oxazoline
• D74643

• Inchi： 1S/C15H14N2O/c1-2-6-12(7-3-1)10-13-11-18-15(17-13)14-8-4-5-9-16-14/h1-9,13H,10-11H2/t13-/m1/s1
• InChI Key： KDASQLQVBBTNJT-CYBMUJFWSA-N
• SMILES： O1C(C2C=CC=CN=2)=N[C@@H](C1)CC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 297
• XLogP3: 2.7
• Topological Polar Surface Area: 34.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives
• Catalysts and Inorganic Chemicals Catalysts

Additional information on 2-[(4R)-4,5-Dihydro-4-(phenylmethyl)-2-oxazolyl]pyridine

Research Briefing on 2-[(4R)-4,5-Dihydro-4-(phenylmethyl)-2-oxazolyl]pyridine (CAS: 1108603-35-5)

2-[(4R)-4,5-Dihydro-4-(phenylmethyl)-2-oxazolyl]pyridine (CAS: 1108603-35-5) is a chiral oxazoline derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications as a ligand in asymmetric catalysis and as a scaffold for drug discovery. Recent studies have explored its utility in the synthesis of bioactive molecules and its role in modulating protein-protein interactions, particularly in the context of neurodegenerative diseases and cancer therapeutics.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the compound's ability to serve as a selective inhibitor of the enzyme monoacylglycerol lipase (MAGL), a key regulator of endocannabinoid signaling. The study demonstrated that 2-[(4R)-4,5-Dihydro-4-(phenylmethyl)-2-oxazolyl]pyridine exhibited high binding affinity (IC50 = 12 nM) and selectivity over other serine hydrolases, making it a promising candidate for the treatment of neuroinflammatory disorders. The researchers employed molecular docking and dynamic simulations to elucidate the binding mode, revealing critical interactions with the catalytic triad of MAGL.

Another notable advancement was reported in ACS Chemical Biology, where the compound was utilized as a building block for the synthesis of novel PROTACs (Proteolysis Targeting Chimeras). The study highlighted its role in the degradation of oncogenic proteins such as BRD4, achieving >80% degradation efficiency at 100 nM concentration in leukemia cell lines. The oxazoline moiety was found to enhance cellular permeability and proteasome recruitment, addressing a common challenge in PROTAC design.

From a synthetic chemistry perspective, a 2024 Nature Communications paper detailed an enantioselective route to 2-[(4R)-4,5-Dihydro-4-(phenylmethyl)-2-oxazolyl]pyridine using a copper-catalyzed cyclization strategy (92% ee, 85% yield). This method significantly improved upon previous approaches that relied on costly chiral auxiliaries, enabling scalable production for preclinical studies. The authors also noted the compound's stability under physiological conditions, with a half-life of >48 hours in human plasma.

Ongoing clinical investigations (Phase I/II trials) are evaluating derivatives of this scaffold as potential therapeutics for triple-negative breast cancer (TNBC), with preliminary data showing tumor growth inhibition rates of 60-70% in xenograft models. The mechanism appears to involve dual modulation of Wnt/β-catenin and NF-κB pathways, as evidenced by RNA-seq analysis of treated tumors.

In conclusion, 2-[(4R)-4,5-Dihydro-4-(phenylmethyl)-2-oxazolyl]pyridine represents a versatile chemical entity with demonstrated applications across drug discovery and chemical biology. Its unique stereochemistry and modular synthesis continue to inspire innovative therapeutic strategies, particularly in areas of unmet medical need. Future research directions may focus on expanding its utility in targeted protein degradation and as a molecular probe for studying signaling pathways.